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Compound of Interest

Compound Name:
tert-Butyl 2-chloro-5-

methoxybenzoate

CAS No.: 2404733-60-2

Cat. No.: B6293227 Get Quote

Substituted benzoic acid derivatives are fundamental scaffolds in medicinal chemistry and

materials science. The introduction of various functional groups onto the benzene ring allows

for the fine-tuning of a molecule's steric and electronic properties, which in turn can profoundly

influence its biological activity and material characteristics. The chloro and methoxy groups, in

particular, are frequently employed in drug design to modulate factors such as lipophilicity,

metabolic stability, and receptor binding affinity.

The tert-butyl ester functional group is a cornerstone of modern organic synthesis, primarily

utilized as a protecting group for carboxylic acids.[1] Its steric bulk confers exceptional stability

across a wide range of reaction conditions, yet it can be selectively removed under mild acidic

conditions.[1] This unique combination of stability and controlled lability makes the tert-butyl

ester an indispensable tool in the synthesis of complex molecules, including peptides and

pharmaceuticals.[1]

This guide will focus on the synthesis and potential utility of tert-butyl 2-chloro-5-
methoxybenzoate, leveraging the known chemistry of its precursor, 2-chloro-5-

methoxybenzoic acid.

Physicochemical and Structural Characteristics
As tert-butyl 2-chloro-5-methoxybenzoate is not a commercially cataloged compound, its

experimental physicochemical data is not available. However, its properties can be reliably
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predicted based on its molecular structure. For reference, the properties of the known starting

material, 2-chloro-5-methoxybenzoic acid, are also provided.

Table 1: Predicted Physicochemical Properties of tert-Butyl 2-chloro-5-methoxybenzoate
and Known Properties of 2-Chloro-5-methoxybenzoic Acid

Property
tert-Butyl 2-chloro-5-
methoxybenzoate
(Predicted)

2-Chloro-5-
methoxybenzoic Acid
(Known)

CAS Number Not Available 6280-89-3[2]

Molecular Formula C₁₂H₁₅ClO₃ C₈H₇ClO₃[2]

Molecular Weight 242.70 g/mol 186.59 g/mol

IUPAC Name
tert-butyl 2-chloro-5-

methoxybenzoate

2-chloro-5-methoxybenzoic

acid

SMILES
COC1=CC(Cl)=C(C=C1)C(=O)

OC(C)(C)C

COC1=CC(Cl)=C(C=C1)C(=O)

O

Appearance
Predicted: Colorless to light

yellow solid or oil

Light yellow to orange

powder/crystal

Melting Point Not Available 172.0 to 176.0 °C

Synthesis of tert-Butyl 2-chloro-5-methoxybenzoate
The primary route to obtaining tert-butyl 2-chloro-5-methoxybenzoate is through the

esterification of 2-chloro-5-methoxybenzoic acid. Several reliable methods exist for the tert-

butylation of carboxylic acids. Two common and effective protocols are detailed below.
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Reaction Conditions

2-Chloro-5-methoxybenzoic Acid

tert-Butyl 2-chloro-5-methoxybenzoate

 Esterification 

tert-Butylation Reagent
(e.g., tert-Butanol, Isobutylene)

Acid Catalyst

Anhydrous Solvent

Structural Features

Potential Applications

tert-Butyl 2-chloro-5-methoxybenzoate

Chloro Group Methoxy Group tert-Butyl Ester

Drug Discovery
(Modulation of Lipophilicity,

Metabolic Stability, and
Receptor Interactions)

Organic Synthesis
(Protected Carboxylic Acid

Building Block)

Materials Science
(Precursor for Polymers

and Functional Materials)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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